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Compound of Interest

Compound Name: ALC-0315

Cat. No.: B3025655 Get Quote

An In-Depth Technical Guide to the Ionizable Lipid ALC-0315 for Researchers, Scientists, and

Drug Development Professionals

Introduction
ALC-0315, chemically known as ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-

hexyldecanoate), is a synthetic ionizable lipid that has become a critical component in the field

of nucleic acid delivery.[1][2][3] It is a key excipient in the lipid nanoparticle (LNP) formulation of

the Pfizer-BioNTech COVID-19 mRNA vaccine, BNT162b2.[2] This guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and application of

ALC-0315 in drug delivery systems.

Chemical Structure and Physicochemical Properties
ALC-0315 is an amphiphilic molecule featuring a tertiary amine head group and two long,

branched lipid tails.[4][5] The structure consists of a central nitrogen atom bonded to a 4-

hydroxybutyl group and two hexane-6,1-diyl chains. These chains are, in turn, esterified with 2-

hexyldecanoic acid.[5] This unique structure is instrumental to its function in LNP formulations.

The tertiary amine group has a pKa of approximately 6.09, which is crucial for its role as an

ionizable lipid.[6] At a physiological pH of 7.4, ALC-0315 is largely neutral, which minimizes

interactions with anionic cell membranes and contributes to the stability of the LNP in

circulation.[4] However, in the acidic environment of the endosome (pH 5-6), the tertiary amine

becomes protonated, acquiring a positive charge.[2][4] This pH-dependent ionization is the key

to its mechanism of action in releasing the mRNA payload into the cytoplasm.
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Table 1: Physicochemical Properties of ALC-0315

Property Value Reference

IUPAC Name

((4-

hydroxybutyl)azanediyl)bis(hex

ane-6,1-diyl)bis(2-

hexyldecanoate)

[2][7]

CAS Number 2036272-55-4 [2][4][7]

Molecular Formula C48H95NO5 [2][7][8]

Molecular Weight 766.29 g/mol [7]

Appearance
Colorless to light yellow oily

liquid
[2][7]

pKa 6.09 [6]

Role in Lipid Nanoparticle (LNP) Delivery Systems
ALC-0315 is one of four lipid components that self-assemble with mRNA to form LNPs. The

other components typically include a phospholipid (like DSPC), cholesterol, and a PEGylated

lipid (like ALC-0159).[9][10]

Key functions of ALC-0315 in LNPs include:

mRNA Encapsulation and Protection: During LNP formation, the positively charged ALC-
0315 (at an acidic pH) electrostatically interacts with the negatively charged mRNA

backbone, facilitating the encapsulation and condensation of the nucleic acid.[9][11] This

protects the fragile mRNA from degradation by nucleases in the extracellular environment.[1]

[3][11]

Facilitating Cellular Uptake: The overall neutral charge of the LNP at physiological pH

prevents non-specific interactions with blood components and cell membranes, allowing for

systemic delivery.[4] The LNPs are taken up by cells, particularly antigen-presenting cells,

through receptor-mediated endocytosis.[2]
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Endosomal Escape: Once inside the endosome, the acidic environment protonates the

tertiary amine of ALC-0315.[2][4] This positive charge is thought to induce interactions with

the anionic lipids of the endosomal membrane, leading to destabilization of the membrane

and the formation of non-bilayer lipid phases.[4][9] This process facilitates the release of the

mRNA from the endosome into the cytoplasm, a critical step for its translation into the target

protein.[1][4][9]

Table 2: Example Lipid Composition of BNT162b2 Vaccine LNPs

Lipid Component Molar Ratio (%)

ALC-0315 46.3

DSPC 9.4

Cholesterol 42.7

ALC-0159 (PEGylated lipid) 1.6

Data sourced from MedchemExpress.com[8][9]

Experimental Protocols
Synthesis of ALC-0315
Several synthetic routes for ALC-0315 have been described. A patented method involves a

multi-step process:

Steglich Esterification: Acylation of an excess of hexanediol with 2-hexyldecanoic acid using

dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).[1]

Oxidation: The resulting alcohol is oxidized to an aldehyde using pyridinium chlorochromate

(PCC).[1]

Reductive Amination: The final step is the reductive amination of the aldehyde with 4-

aminobutanol, using sodium triacetoxyborohydride as the reducing agent, to yield ALC-0315.

[1][2]
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More recent and economical methods have been developed to simplify this process, for

instance, by starting with 1,6-dibromohexane to reduce the number of steps.[1][12]
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Patented Synthesis Route for ALC-0315

2-Hexyldecanoic Acid

Steglich Esterification
(DCC, DMAP)

Hexanediol

Monoester Alcohol

Oxidation
(PCC)

Lipid Aldehyde

Reductive Amination
(Sodium Triacetoxyborohydride)

4-Aminobutanol

ALC-0315
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LNP Formulation Workflow

Lipids (ALC-0315, DSPC, Cholesterol, PEG-lipid)
in Ethanol

Rapid Mixing
(e.g., Microfluidics)

mRNA in
Aqueous Buffer (low pH)

Self-Assembly of LNPs

Dialysis against
Physiological Buffer (e.g., PBS)

Final LNP Suspension
(Neutral Surface Charge)
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Mechanism of ALC-0315 Mediated mRNA Delivery

LNP in Circulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3025655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

